Cas no 2172266-05-4 (2-(1-amino-2-methylcyclopentyl)acetamide)

• Product Name: 2-(1-amino-2-methylcyclopentyl)acetamide
• CAS No: 2172266-05-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5999940
• PubChem ID: 165506077
• Update Time: 2025-07-20

2-(1-amino-2-methylcyclopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2-methylcyclopentyl)acetamide
• EN300-1284591
• 2172266-05-4

• Inchi： 1S/C8H16N2O/c1-6-3-2-4-8(6,10)5-7(9)11/h6H,2-5,10H2,1H3,(H2,9,11)
• InChI Key： PBJKWWMVUCRRBH-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCCC1C)N)N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-(1-amino-2-methylcyclopentyl)acetamide

Introduction to 2-(1-amino-2-methylcyclopentyl)acetamide (CAS No. 2172266-05-4)

2-(1-amino-2-methylcyclopentyl)acetamide, identified by its Chemical Abstracts Service (CAS) number 2172266-05-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This amide derivative features a cyclopentyl backbone substituted with an amino group at the 1-position and a methyl group at the 2-position, linked to an acetamide moiety. The unique structural attributes of this molecule make it a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and molecular recognition.

The structure-activity relationship (SAR) of 2-(1-amino-2-methylcyclopentyl)acetamide has been extensively studied, revealing its potential as a modulator of various biological pathways. The cyclopentyl ring, a common pharmacophore in drug design, contributes to favorable pharmacokinetic properties such as improved solubility and metabolic stability. The presence of the amino group at the 1-position allows for further derivatization, enabling the creation of libraries of analogs with tailored biological activities.

Recent advancements in computational chemistry have facilitated the virtual screening of 2-(1-amino-2-methylcyclopentyl)acetamide against large databases of protein targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The methyl-substituted cyclopentyl group is particularly noteworthy, as it can enhance binding affinity through hydrophobic interactions and steric complementarity with target residues.

In vitro assays have demonstrated that 2-(1-amino-2-methylcyclopentyl)acetamide exhibits moderate inhibitory activity against COX-2, a key enzyme implicated in pain and inflammation. The acetamide moiety contributes to hydrogen bonding interactions with key amino acid residues in the enzyme's active site, thereby stabilizing the inhibitor-enzyme complex. Furthermore, the flexibility of the cyclopentyl ring allows for optimal alignment with the substrate binding pocket, enhancing overall binding efficacy.

The synthesis of 2-(1-amino-2-methylcyclopentyl)acetamide has been optimized using multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce functional groups with high regioselectivity. These synthetic strategies ensure high yields and purity, which are critical for subsequent biological evaluation.

Preclinical studies have explored the pharmacological profile of 2-(1-amino-2-methylcyclopentyl)acetamide, focusing on its anti-inflammatory and analgesic effects. Animal models of acute and chronic inflammation have shown promising results, with reduced levels of pro-inflammatory cytokines following treatment. The compound's ability to modulate inflammatory pathways without significant side effects makes it an attractive candidate for further development.

The role of amides as bioactive molecules has been well-documented in medicinal chemistry literature. The amide bond in 2-(1-amino-2-methylcyclopentyl)acetamide serves as a hinge point for structural diversification, allowing for modifications that can fine-tune pharmacological properties. For instance, introduction of fluorine atoms or other electronegative substituents into the amide backbone can enhance metabolic stability while preserving biological activity.

Recent publications have highlighted the use of structure-based drug design (SBDD) approaches to optimize derivatives of 2-(1-amino-2-methylcyclopentyl)acetamide. X-ray crystallography and molecular dynamics simulations have provided insights into the interactions between this compound and its target enzymes at an atomic level. These structural insights have guided the development of next-generation analogs with improved potency and selectivity.

The versatility of 2-(1-amino-2-methylcyclopentyl)acetamide extends beyond its role as a standalone therapeutic agent. It serves as a versatile building block for peptidomimetics and macrocycles, which are designed to mimic natural bioactive peptides while offering improved pharmacokinetic profiles. Such derivatives hold promise for treating neurological disorders, infectious diseases, and cancer.

In conclusion,2-(1-amino-2-methylcyclopentyl)acetamide (CAS No. 2172266-05-4) represents a compelling scaffold for drug discovery efforts aimed at modulating inflammatory and other disease-related pathways. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a valuable candidate for further exploration in preclinical and clinical settings.